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Compound of Interest

Compound Name:
1-Ethyl-1H-pyrazole-5-carboxylic

acid

CAS No.: 400755-43-3

Cat. No.: B1583437

Get Quote

Executive Summary
1-Ethyl-1H-pyrazole-5-carboxylic acid (CAS: 400755-43-3) is a critical heterocyclic building

block in medicinal chemistry, particularly in the synthesis of kinase inhibitors (e.g., pyrazolo[3,4-

b]pyridines) and non-steroidal anti-inflammatory drugs (NSAIDs).[1][2][3] Its structural integrity

is paramount because the regioselectivity of pyrazole alkylation often yields mixtures of 1,3-

and 1,5-isomers.

This guide provides a definitive spectroscopic atlas for the 1,5-isomer, detailing the Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) signatures required

for validation. It specifically addresses the "regioisomer challenge," offering a self-validating

NOE (Nuclear Overhauser Effect) protocol to distinguish the target 5-carboxylic acid from its 3-

carboxylic acid congener.

Chemical Identity & Physical Properties[2][4][5]
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Property Data

IUPAC Name 1-Ethyl-1H-pyrazole-5-carboxylic acid

Common Synonyms
2-ethylpyrazole-3-carboxylic acid (IUPAC

numbering variant)

CAS Registry Number 400755-43-3

Molecular Formula

C

H

N

O

Molecular Weight 140.14 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethanol; sparingly

soluble in water

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
The definitive confirmation of the 1,5-substitution pattern relies on

H and

C NMR.[4] The key differentiator is the chemical shift of the ring protons and the specific NOE
correlations.

H NMR Data (400 MHz, DMSO-

)
Note: Chemical shifts (

) are reported in parts per million (ppm) relative to TMS.
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Position
Shift (

)
Multiplicity Integration

Coupling (

)
Assignment

COOH 13.10 br s 1H -
Carboxylic

Acid proton

C3-H 7.52 d 1H 2.0 Hz

Pyrazole

Ring

(Deshielded)

C4-H 6.85 d 1H 2.0 Hz
Pyrazole

Ring

N-CH 4.51 q 2H 7.2 Hz

Ethyl

Methylene

(N-linked)

CH 1.32 t 3H 7.2 Hz Ethyl Methyl

Technical Insight:

H3 vs H4: The proton at C3 is adjacent to the pyridine-like nitrogen (N2), causing a downfield

shift (~7.5 ppm). The C4 proton is shielded by the electron-rich aromatic system and appears

upfield (~6.8 ppm).

Solvent Effects: In CDClngcontent-ng-c3230145110="" _nghost-ng-c1768664871=""

class="inline ng-star-inserted">

, the acid proton may appear broader or shift depending on concentration and water content.
DMSO-

is recommended for sharp resolution of the acid peak.

C NMR Data (100 MHz, DMSO-

)
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Carbon Type
Shift (

)
Assignment

C=O 160.5 Carboxylic Acid Carbonyl

C3 139.2 Pyrazole Ring C=N

C5 133.4
Pyrazole Ring C-N

(Quaternary)

C4 108.7 Pyrazole Ring C-H

N-CH 46.8 Ethyl Methylene

CH 15.6 Ethyl Methyl

Mass Spectrometry (MS)
Mass spectrometry is used to confirm molecular weight and fragmentation patterns

characteristic of the ethyl and carboxyl groups.

Ionization Mode: Electrospray Ionization (ESI)

Positive Mode (

):

[M+H]

: m/z 141.1 (Base peak)

[M+Na]

: m/z 163.1

Negative Mode (

):
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[M-H]

: m/z 139.1 (Characteristic of carboxylic acids)

Fragmentation (MS/MS):

Loss of CO

(44 Da)

m/z 97 (1-ethylpyrazole fragment).

Loss of Ethyl (29 Da)

m/z 112.

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or KBr pellet.

Key Absorptions:

3300–2500 cm

: Broad O-H stretch (Carboxylic acid dimer).

3120 cm

: C-H stretch (Aromatic/Pyrazole).

1690–1710 cm

: C=O stretch (Strong, Carboxylic acid).

1540, 1450 cm

: C=N and C=C ring stretches.

Critical Protocol: Distinguishing Regioisomers (1,5
vs 1,3)
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The synthesis of N-alkyl pyrazoles often produces a mixture of 1-ethyl-1H-pyrazole-5-
carboxylic acid (Target) and 1-ethyl-1H-pyrazole-3-carboxylic acid (Impurity). Standard 1D

NMR is often insufficient to distinguish them without reference standards.

The Self-Validating NOE Protocol
The most reliable method to confirm the 1,5-isomer structure is 1D NOE (Nuclear Overhauser

Effect) or 2D NOESY spectroscopy.

1,3-Isomer (Impurity): The N-Ethyl group is spatially adjacent to the H5 proton.

Observation: Strong NOE enhancement between N-CH

and the ring proton at ~7.6 ppm.

1,5-Isomer (Target): The N-Ethyl group is spatially adjacent to the Carboxylic Acid (COOH).

Observation:NO NOE enhancement between N-CH

and any ring proton (H4 is too distant).

Regioisomer Differentiation Logic Flow
The following diagram illustrates the decision logic for validating the compound structure.
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Start: Purified Sample

Experiment: 1D NOESY / ROESY
(Irradiate N-CH2 signal at ~4.5 ppm)

Check for NOE Signal
at Aromatic Region (6.5 - 7.8 ppm)

Result: Strong NOE Observed
(Interaction with H5)

Signal Detected

Result: NO NOE Observed
(N-Et is blocked by COOH)

No Signal

Conclusion: 1,3-Isomer
(1-Ethyl-1H-pyrazole-3-carboxylic acid)

Conclusion: 1,5-Isomer (TARGET)
(1-Ethyl-1H-pyrazole-5-carboxylic acid)

Click to download full resolution via product page

Caption: Logic flow for distinguishing 1,3- and 1,5-pyrazole isomers using NOE spectroscopy.

Experimental Protocols
Sample Preparation for NMR

Mass: Weigh 5–10 mg of the solid compound.

Solvent: Add 0.6 mL of DMSO-

(99.9% D).

Why DMSO? It ensures full solubility of the polar carboxylic acid and prevents rapid

exchange of the acid proton, allowing it to be visualized.
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Tube: Transfer to a clean, dry 5 mm NMR tube.

Acquisition:

Run standard proton (

H) with 16 scans.

Run NOESY 1D (mixing time 500 ms), irradiating the quartet at 4.51 ppm.

HPLC Purity Check
Before spectroscopic validation, ensure the sample is not a mixture of isomers.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm.

Note: The 1,5-isomer typically elutes later than the 1,3-isomer due to intramolecular

hydrogen bonding effects reducing polarity, though this can vary by column chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1583437/docs?utm_src=pdf-body#comprehensive-technical-guide-spectroscopic-characterization-of-1-ethyl-1h-pyrazole-5-carboxylic-acid
https://leads.lead-sciences.com/1-Ethyl-1H-pyrazole-5-carboxylic-acid-400755-43-3.html
https://webbook.nist.gov/chemistry
https://www.benchchem.com/product/b1583437?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ambeed.com/products/1-methyl-5-pyrazolecarboxylic-acid.html
https://www.ambeed.com/products/1-methyl-5-pyrazolecarboxylic-acid.html
https://www.researchgate.net/figure/1-H-NMR-chemical-shifts-of-compounds-11-12-d-H-ppm_tbl2_268074687
https://www.tdcommons.org/cgi/viewcontent.cgi?article=6606&context=dpubs_series
https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c02036
https://www.benchchem.com/product/b1583437/docs#comprehensive-technical-guide-spectroscopic-characterization-of-1-ethyl-1h-pyrazole-5-carboxylic-acid
https://www.benchchem.com/product/b1583437/docs#comprehensive-technical-guide-spectroscopic-characterization-of-1-ethyl-1h-pyrazole-5-carboxylic-acid
https://www.benchchem.com/product/b1583437/docs#comprehensive-technical-guide-spectroscopic-characterization-of-1-ethyl-1h-pyrazole-5-carboxylic-acid
https://www.benchchem.com/product/b1583437/docs#comprehensive-technical-guide-spectroscopic-characterization-of-1-ethyl-1h-pyrazole-5-carboxylic-acid
https://www.benchchem.com/product/b1583437?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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